Cas no 869946-55-4 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-)
869946-55-4 structure
Product Name:3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
CAS No:869946-55-4
MF:C9H14F3NO2
MW:225.208173274994
CID:4266954
PubChem ID:56965709
Update Time:2025-04-24
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-
- (E)-4-ethoxy-1,1,1-trifluoro-4-(propan-2-ylamino)but-3-en-2-one
- 869946-55-4
- (E)-4-Ethoxy-4-isopropylamino-1,1,1-trifluorobut-3-en-2-one
-
- MDL: MFCD21602233
- Inchi: 1S/C9H14F3NO2/c1-4-15-8(13-6(2)3)5-7(14)9(10,11)12/h5-6,13H,4H2,1-3H3/b8-5+
- InChI Key: IFPPDBIEVBFTJR-VMPITWQZSA-N
- SMILES: C(F)(F)(F)C(=O)/C=C(/OCC)\NC(C)C
Computed Properties
- Exact Mass: 225.09766318Da
- Monoisotopic Mass: 225.09766318Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19014366-1.0g |
4-ethoxy-1,1,1-trifluoro-4-[(propan-2-yl)amino]but-3-en-2-one |
869946-55-4 | 95% | 1.0g |
$0.0 | 2022-12-11 |
3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
869946-55-4 (3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-4-[(1-methylethyl)amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk